Cas no 87345-52-6 (2-(4-hydroxy-3,5-dimethoxyphenyl)acetaldehyde)

• Product Name: 2-(4-hydroxy-3,5-dimethoxyphenyl)acetaldehyde
• CAS No: 87345-52-6
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 3372713
• PubChem ID: 13726059
• Update Time: 2025-04-21

2-(4-hydroxy-3,5-dimethoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• BENZENEACETALDEHYDE, 4-HYDROXY-3,5-DIMETHOXY-
• 2-(4-hydroxy-3,5-dimethoxyphenyl)acetaldehyde
• Homosyringic aldehyde
• 3,5-dimethoxy-4-hydroxyphenylacetaldehyde
• KPSSHRNLEXOPHK-UHFFFAOYSA-N
• SCHEMBL4054977
• EN300-1853426
• 87345-52-6

• Inchi： 1S/C10H12O4/c1-13-8-5-7(3-4-11)6-9(14-2)10(8)12/h4-6,12H,3H2,1-2H3
• InChI Key： KPSSHRNLEXOPHK-UHFFFAOYSA-N
• SMILES： C1(CC=O)=CC(OC)=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 196.07355886Da
• Monoisotopic Mass: 196.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų